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Compound of Interest

Compound Name: Flucloxacillin-13C4 Sodium

Cat. No.: B1159184

Executive Summary

Flucloxacillin-13C4 Sodium is the stable isotope-labeled analog of the narrow-spectrum beta-
lactam antibiotic Flucloxacillin.[1] Enriched with four Carbon-13 atoms, this compound serves
as the "gold standard" Internal Standard (IS) for quantitative bioanalysis using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] Unlike deuterated analogs,
which may suffer from hydrogen-deuterium exchange (scrambling) in protic solvents, the 13C-
carbon backbone provides superior chemical stability and eliminates retention time shifts during
chromatographic separation.[1]

This guide details the structural properties, physicochemical characteristics, and validated
experimental protocols for utilizing Flucloxacillin-13C4 Sodium in high-sensitivity drug
development workflows.[1]

Part 1: Molecular Identity & Structural Analysis[1]

The utility of Flucloxacillin-13C4 stems from its mass differentiation from the native drug while
retaining identical chromatographic behavior.

Chemical Structure Comparison

The core structure of Flucloxacillin consists of a beta-lactam ring fused to a thiazolidine ring
(the penicillin nucleus), with a specific isoxazolyl side chain that confers resistance to beta-
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lactamases.[2]
» Native Flucloxacillin Sodium:
[1]
 Flucloxacillin-13C4 Sodium:
[11[3]
Labeling Logic: In high-quality reference standards, the four

atoms are typically incorporated into the isoxazole side chain or the phenyl ring. This
placement is strategic:

o Fragment Stability: The side chain is the primary diagnostic fragment in MS/MS. Labeling
this region ensures the mass shift is retained in the daughter ion.

o Metabolic Stability: It avoids positions susceptible to rapid metabolic cleavage, ensuring the
IS tracks the parent compound accurately.

: . E

Native Flucloxacillin Flucloxacillin-13C4
Feature . .
Sodium Sodium (IS)
Molecular Weight (Salt) 475.85 g/mol ~479.85 g/mol (+4 Da)
Monoisotopic Mass (Free Acid)  453.05 Da 457.06 Da
CAS Number 1847-24-1 N/A (Custom Synthesis)
White/Off-white Crystalline White/Off-white Crystalline
Appearance
Powder Powder
Hygroscopicity High (Very Hygroscopic) High (Handle in Desiccator)

Part 2: Physicochemical Properties & Stability[1][4]

Understanding the instability of the beta-lactam ring is critical for accurate quantification.
Flucloxacillin is prone to hydrolysis, leading to the opening of the beta-lactam ring and
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formation of penicilloic acid derivatives.

Solubility Profile

o Water: Freely soluble (>50 mg/mL).[1] Note: Aqueous solutions degrade rapidly.[1][4]
o Methanol: Soluble.[1][2][5] Preferred for stock solutions due to better stability than water.[1]

o Acetonitrile: Sparingly soluble.[1]

Stability Matrix

Condition Stability Assessment Experimental Implication

Store desiccated; protect from

Solid State (-20°C) Stable (>2 years) )
light.[1]

CRITICAL: Prepare fresh daily.
Aqueous Solution (RT) Unstable (<24 hours) [1] Do not store autosampler
vials >12h at RT.

Keep autosampler cooled to

Aqueous Solution (4°C) Moderate (2-3 days) a°C
Use buffered eluents (e.g.,
pH Sensitivity Unstable atpH <5and pH >8  Ammonium Formate) rather

than strong acids.[1]

Part 3: Analytical Application (LC-MS/MS)

The primary application of Flucloxacillin-13C4 is Isotope Dilution Mass Spectrometry (IDMS).[1]
This method corrects for matrix effects (ion suppression/enhancement) in complex biological
matrices like plasma or urine.[1]

Mass Spectrometry Transitions

In Positive Electrospray lonization (ESI+), the molecule forms a protonated molecular ion

[1]

o Native Target: Precursor 455.1
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Product 160.0 (Isoxazole fragment)[1]

e 13C4 IS Target: Precursor 459.1
Product 164.0 (Labeled Isoxazole fragment)[1]

Note: The product ion shift (+4 Da) confirms the label is located on the isoxazole moiety.

Visualization: MS/MS Fragmentation Logic

The following diagram illustrates the parallel processing of the Native and IS compounds within
the mass spectrometer.
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Caption: MS/MS transition pathway showing the specific mass shift (+4 Da) maintained from
precursor to product ion, ensuring interference-free quantification.
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Part 4: Experimental Protocols
Stock Solution Preparation

Objective: Create a stable primary stock of Flucloxacillin-13C4.

e Weighing: Accurately weigh 1.0 mg of Flucloxacillin-13C4 Sodium into a deactivated glass
vial. Note: Use an anti-static gun; the powder is electrostatic.

e Solvent Addition: Dissolve in Methanol (100%). Do not use water for the primary stock to
prevent hydrolysis.

o Target Concentration: 1.0 mg/mL.[1]
o Storage: Aliqguot immediately into amber glass vials (100 pL each). Store at -80°C.

o Shelf Life: 6 months at -80°C. Discard after one freeze-thaw cycle.[1]

Sample Extraction Workflow (Protein Precipitation)

Objective: Extract Flucloxacillin from human plasma while minimizing beta-lactam degradation.

Spiking: Add 20 pL of Working IS Solution (500 ng/mL in 50:50 MeOH:Water) to 50 pL of
Plasma.

Precipitation: Add 200 pL of Acetonitrile containing 0.1% Formic Acid.

o Why Formic Acid? Acidification stabilizes the beta-lactam ring during precipitation.[1]

Vortex & Centrifuge: Vortex for 30s; Centrifuge at 13,000 x g for 10 min at 4°C.

Dilution: Transfer 100 L of supernatant to a new vial. Dilute with 100 uL of Water.

o Why Dilute? Reduces solvent strength to prevent peak broadening on the LC column.

Visualization: Extraction Workflow
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Caption: Step-by-step protein precipitation workflow emphasizing the early introduction of the
Internal Standard to correct for recovery losses.

Part 5: Handling & Safety[1]

o Sensitization: Flucloxacillin is a potent sensitizer.[1] Inhalation of dust can cause severe
allergic reactions (anaphylaxis) in sensitized individuals.[1]
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o Protocol: Always handle powder in a fume hood.[1] Wear N95/P2 respiratory protection if
weighing open powder.[1]

Waste Disposal: Dispose of as hazardous chemical waste.[1] Do not autoclave (heat
destroys the molecule but may generate allergenic vapors).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1159184#flucloxacillin-13c4-sodium-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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